Cas no 1805113-49-8 (Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1805113-49-8
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4945175
• Update Time: 2025-10-05

Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-11(18)5-7-8(6-17)9(12(14,15)16)3-4-10(7)13/h3-4H,2,5H2,1H3
• InChI Key： NENPTBAILLTSPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate

Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate, with CAS No. 1805113-49-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine, cyano, and trifluoromethyl groups, along with an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate structure is notable for its electronic properties, which are influenced by the electron-withdrawing groups such as cyano and trifluoromethyl. These groups enhance the reactivity of the molecule, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of anti-cancer drug design. Researchers have explored its ability to modulate key cellular pathways, such as those involved in apoptosis and cell proliferation.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Its trifluoromethyl group contributes to both stability and lipophilicity, which are critical properties for drug candidates. Additionally, the cyano group provides opportunities for further functionalization through nucleophilic substitution or addition reactions. These attributes have been leveraged in recent research to construct multi-functional scaffolds for drug discovery.

From a synthetic perspective, Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate can be prepared via various routes, including nucleophilic aromatic substitution and esterification reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium catalysts has been reported to facilitate coupling reactions involving this compound, opening new avenues for its large-scale production.

In terms of applications, this compound has shown promise in the development of agrochemicals and advanced materials. Its chlorine substituent contributes to its stability under harsh conditions, making it suitable for use in pesticides and herbicides. Furthermore, its ethoxycarbonyl group can be readily modified to introduce additional functionalities, enhancing its utility in material science applications such as polymer additives and coatings.

Recent studies have also focused on the biological activity of Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate. Preclinical data suggest that it exhibits potent anti-inflammatory and anti-proliferative effects in vitro. These findings have sparked interest in its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases and cancer.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its sensitivity to light and moisture. Researchers have developed innovative strategies to stabilize the molecule during synthesis and storage, ensuring optimal performance in downstream applications.

In conclusion, Ethyl 6-chloro-2-cyano-3-(trifluoromethyl)phenylacetate represents a compelling example of how modern organic chemistry can yield compounds with diverse functionalities and applications. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a key player in future research and development efforts across multiple disciplines.